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Executive Summary

Dipotassium nitroacetate (Chemical Formula:

) represents a critical, albeit often transient, intermediate in the chemistry of nitroalkanes.
Unlike its parent compound, nitroacetic acid, which is thermally unstable and prone to
spontaneous decarboxylation, the dipotassium salt is a stable, isolable solid.

For the organic chemist, "synonyms" for this compound are not merely linguistic alternatives
but functional equivalents—different chemical states (salts, esters, or in situ generated species)
that allow the introduction of the nitroacetate motif (

) into a target molecule. This guide explores the nomenclature, structural dynamics, and
practical synthesis of this reagent.

Nomenclature and Identity

While "dipotassium nitroacetate" is the standard trivial name, precise identification requires
understanding its ionic structure. It is a dianion where both the carboxylate and the

-carbon (via the nitro group) are deprotonated/ionized.
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Table 1: Identifiers and Synonyms

Category

Primary Name / Identifier

Contextual Notes

IUPAC Name

Dipotassium 2-nitroacetate

Standard nomenclature.

Chemical Name

Nitroacetic acid, dipotassium

salt

Common catalog name.

Structural Name

Potassium 2-(potassio-oxy)-2-

iminoacetate

Describes the nitronate
resonance form (see Section
3).

CAS Number

Not widely assigned

Often indexed under the
parent acid (CAS: 625-75-2) or
the mono-potassium salt
(1946-84-5).

Functional Synonym

"Steinkopf's Salt"

Historical reference to the
isolation method by Steinkopf
(1909).

Synthetic Equivalent

Stabilized Nitroacetic Acid

Refers to its use as a storage

form for the unstable acid.

Structural Dynamics: The "Hidden" Synonyms

To understand the reactivity of dipotassium nitroacetate, one must look beyond the static name.

The compound exists in a resonance equilibrium that heavily favors the nitronate form due to

the double deprotonation.

The Nitronate-Carboxylate Resonance

In the dipotassium salt, the negative charge is delocalized. The "nitro" group is not a simple

substituent but an aci-nitro (nitronate) system. This explains why the salt is stable while the free
acid decarboxylates: the dianion resists the cyclic transition state required for decarboxylation.
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Stability Profile

Free Nitroacetic Acid + H2S04 Dipotassium Salt
(Unstable) (Stable Solid)

. . Tautomerization
Nitro-Dianion Form (Base Mediated)

[02N-CH-COO0] (2-)

Nitronate-Dianion Form
[O2N=C-CO0] (2-)
(Dominant Species)

Click to download full resolution via product page

Figure 1: Resonance and stability relationship between the nitro-form and the dominant
nitronate form of the dipotassium salt.

Synthetic Protocol: Preparation of Dipotassium
Nitroacetate

This protocol is based on the classical Steinkopf method, optimized for safety and yield. It
utilizes the condensation of nitromethane with potassium hydroxide.[1]

Safety Warning

» Nitromethane is flammable and a shock-sensitive explosive under certain conditions
(especially as a salt).

» Dipotassium nitroacetate is stable at room temperature but should not be heated dry.

o Perform all steps in a fume hood behind a blast shield.

Reagents

e Nitromethane (

): 0.1 mol
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o Potassium Hydroxide (KOH): 0.25 mol (Excess required to drive dianion formation)
e Methanol (Solvent)
o Diethyl Ether (Wash solvent)

Step-by-Step Methodology

o Preparation of Base Solution: Dissolve 14.0 g (0.25 mol) of KOH in 50 mL of methanol. The
reaction is exothermic; cool the solution to 0°C using an ice-salt bath.

o Why? Methanol is used because the dipotassium salt is insoluble in it, allowing for easy
precipitation.

e Nitromethane Addition: Add 6.1 g (0.1 mol) of nitromethane dropwise to the stirred KOH
solution. Maintain temperature below 10°C.

o Mechanism:[2] The first equivalent of KOH forms the potassium nitronate (

o Reflux (The Carboxylation Mimic): Note: The classical Steinkopf method uses simple base
treatment. However, modern variations often use magnesium methyl carbonate (MMC) for
carboxylation. If strictly making the salt from nitromethane without external

, one relies on the disproportionation or specific conditions described in older literature. A
more reliable modern route is the saponification of ethyl nitroacetate.

Alternative (Recommended) Route: Saponification
o Start with: Ethyl nitroacetate (Commercial CAS: 626-35-7).[3][4][5]

o Reaction: Add Ethyl nitroacetate (13.3 g, 0.1 mol) to a solution of KOH (11.2 g, 0.2 mol) in
Ethanol/Water at 0°C.

o Observation: A yellow precipitate forms immediately. This is the dipotassium salt.[1][6][7][8]

« |solation: Filter the yellow solid rapidly. Wash with cold methanol, then diethyl ether.
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o Critical Step: Dry in a vacuum desiccator. Do not heat.

« Validation:
o Appearance: Bright yellow hygroscopic powder.
o Solubility: Soluble in water (hydrolyzes slowly); insoluble in organic solvents.

Applications: Functional Utility

The dipotassium salt is rarely the end product. It serves as a "masked"” nitroacetic acid.

Workflow: Synthesis of Methyl Nitroacetate

One of the most common applications is the conversion of the salt into esters, avoiding the
handling of the free acid.

Nitromethane
(CH3NO2)

;

Step 1: KOH / MeOH
(Formation of Salt)

l

Dipotassium Nitroacetate
(Yellow Solid)

;

Step 2: H2S04 / MeOH
(Controlled Acidification)

N
-15°C N> 0°C

Methyl Nitroacetate Decarboxylation Risk
(Stable Ester) (If T > 0°C during acid step)
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Figure 2: Synthetic workflow converting Nitromethane to Methyl Nitroacetate via the
dipotassium salt intermediate.

Key Reaction: The Henry Reaction (Nitroaldol)

Dipotassium nitroacetate can react with aldehydes. Upon acidification, the intermediate
undergoes decarboxylation to yield nitroalkenes.

e Reaction:

e Advantage: This provides a route to nitroalkenes that might be difficult to access via direct
nitromethane condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. Organic Syntheses Procedure [orgsyn.org]
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. Organic Syntheses Procedure [orgsyn.org]

°
~ » [6)] EaN w N -

. Dipotassium EDTA dihydrate | CLOH18K2N2010 | CID 53486451 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 8. Dipotassium etidronate | C2H6K207P2 | CID 88790 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 9. Organic Syntheses Procedure [orgsyn.org]

e 10. Organic Syntheses Procedure [orgsyn.org]

e 11. Organic Syntheses Procedure [orgsyn.org]

e 12. Dipotassium dinitrate | K2N206 | CID 21711892 - PubChem [pubchem.ncbi.nim.nih.gov]
e 13. Nitroacetate | C2H2NO4- | CID 43580 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Dipotassium Nitroacetate: Structural Identity, Functional
Equivalents, and Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12341213/docs#dipotassium-nitroacetate-structural-
identity-functional-equivalents-and-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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